![molecular formula C5HCl2LiN2O2 B8120254 Lithium 4,6-Dichloropyridazine-3-carboxylate](/img/structure/B8120254.png)
Lithium 4,6-Dichloropyridazine-3-carboxylate
Overview
Description
Lithium 4,6-Dichloropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C5HCl2LiN2O2 and its molecular weight is 198.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Lithium 4,6-Dichloropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Lithium 4,6-Dichloropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Preparation of New Pyridazines : It is used in synthesizing new pyridazines with ortho-directing groups, facilitating access to 4,5-disubstituted pyridazines. This application is significant in creating various pyridazine derivatives for potential uses in chemical research and drug development (Turck et al., 1995).
Synthesis of Azaxanthone : It aids in the synthesis of azaxanthone and demonstrates regioselectivity for lithiation of 2,4-dichloropyrimidine, which is crucial in the development of complex organic molecules (Turck et al., 1990).
Directed Lithiation : This compound is also used in the directed lithiation of unprotected pyridinecarboxylic acids, an important process in organic chemistry for introducing lithium into specific positions in organic molecules (Mongin, Trécourt, & Quéguiner, 1999).
Neurodegenerative Disease Research : Lithium, in general, has shown potential benefits in neurodegenerative conditions like Alzheimer's, Parkinson's, and Huntington's diseases, with improvements in neurological function and memory in animal models (Kerr, Bjedov, & Sofola-Adesakin, 2018).
Pharmaceutical Building Blocks : The formation of trihalopyridinecarboxylic acids from Lithium 4,6-Dichloropyridazine-3-carboxylate could provide new building blocks for pharmaceutical research, which is vital in the development of novel therapeutic agents (Bobbio & Schlosser, 2001).
Nonlinear Optics Application : The lithium salt of pyridazine, including Lithium 4,6-Dichloropyridazine-3-carboxylate, has potential application in nonlinear optics due to its significant hyperpolarizability, which is crucial in developing optical materials and technologies (Silveira et al., 2015).
properties
IUPAC Name |
lithium;4,6-dichloropyridazine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N2O2.Li/c6-2-1-3(7)8-9-4(2)5(10)11;/h1H,(H,10,11);/q;+1/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAHURLFXBYFSFD-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1=C(C(=NN=C1Cl)C(=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HCl2LiN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium 4,6-Dichloropyridazine-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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